Cas no 362606-11-9 (Isoquinoline-8-carbonitrile)

• Product Name: Isoquinoline-8-carbonitrile
• CAS No: 362606-11-9
• Molecular Formula: C₁₀H₆N₂
• Molecular Weight: 154.16804
• MDL: MFCD10699232
• CID: 297138
• PubChem ID: 12018698

Isoquinoline-8-carbonitrile Properties

Names and Identifiers

• Isoquinoline-8-carbonitrile
• 8-Cyanoisoquinoline
• 8-Isoquinolinecarbonitrile
• 8-Isoquinolinecarbonitrile(9CI)
• MFCD10699232
• DTXSID60475912
• FT-0769036
• 362606-11-9
• PZNNHPZBZRHNDO-UHFFFAOYSA-N
• AKOS006283022
• EN300-1275332
• SCHEMBL7015267
• PS-5255
• J-521599
• CS-0045007
• DB-069345

• MDL： MFCD10699232
• InChIKey： PZNNHPZBZRHNDO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H6N2/c11-6-9-3-1-2-8-4-5-12-7-10(8)9/h1-5,7H
• SMILES： C1=CC2=CC=NC=C2C(=C1)C#N

Computed Properties

• Exact Mass: 154.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 154.053098200g/mol
• Heavy Atom Count: 12
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• LogP: 2.10648
• PSA: 36.68000
• Boiling Point: 341.5±15.0 ºC (760 Torr),
• Flash Point: 119.8±5.6 ºC,
• Solubility: Very slightly soluble (0.66 g/l) (25 º C),
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),

Isoquinoline-8-carbonitrile Security Information

Isoquinoline-8-carbonitrile Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%